Cas no 710272-54-1 (1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine)
710272-54-1 structure
Product Name:1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
CAS No:710272-54-1
MF:C12H16ClN3O2
MW:269.727341651917
CID:1094702
Update Time:2024-03-05
1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
- Piperazine, 1-(2-chloroethyl)-4-(4-nitrophenyl)-
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- Inchi: 1S/C12H16ClN3O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10H2
- InChI Key: NULZRBUCTPOMMW-UHFFFAOYSA-N
- SMILES: N1(CCCl)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 429.0±45.0 °C(Predicted)
- pka: 5.92±0.10(Predicted)
1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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